4-Chloro-N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide

• IUPAC Name: 4-chloro-N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C17H14Cl2F3N3O/c18-12-3-1-10(2-4-12)16(26)24-13-5-6-25(9-13)15-14(19)7-11(8-23-15)17(20,21)22/h1-4,7-8,13H,5-6,9H2,(H,24,26)
• InChI Key: LLVCNBMPQBSHDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC=C(C=C2)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C17H14Cl2F3N3O
• Molecular Weight: 404.2 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. The presence of fluorine and pyridine structure result in its superior pest control properties when compared to traditional phenyl-containing insecticides.

Chemical Reactions Analysis

The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Crop-Protection Products

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FDA-Approved Drugs

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Kinase Inhibition

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Anti-Inflammatory and Analgesic Activities

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Synthesis of Other Organic Compounds

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Mechanism of Action

Target of Action

Compounds with similar structures, such as trifluoromethylpyridines, are often used in the pharmaceutical and agrochemical industries . They are thought to interact with various biological targets due to the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety .

Mode of Action

It’s known that trifluoromethylpyridines derivatives, which share a similar structure, exhibit their biological activities through their unique physicochemical properties . The presence of the fluorine atom and the pyridine moiety in these compounds contribute to their interaction with biological targets .

Biochemical Pathways

Compounds with similar structures are known to affect various biochemical pathways due to their interaction with different biological targets .

Pharmacokinetics

It’s known that the physicochemical properties of trifluoromethylpyridines, which share a similar structure, play a significant role in their pharmacokinetic profile .

Result of Action

It’s known that compounds with similar structures can have various biological activities, including the protection of crops from pests in the agrochemical industry .

Safety and Hazards

While specific safety and hazard information for “4-Chloro-N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]benzamide” is not available, it’s important to note that safety precautions should always be taken when handling chemical compounds. For example, trifluoromethylpyridine can cause serious eye irritation, skin irritation, and may be harmful if swallowed or inhaled.